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Compound of Interest

Compound Name: AM-2394

Cat. No.: B605374 Get Quote

For researchers, scientists, and drug development professionals utilizing AM-2394, this guide

provides essential safety protocols, operational plans, and detailed disposal procedures.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment and

responsible chemical handling.

AM-2394 is a potent, orally bioavailable glucokinase activator with an EC50 of 60 nM.[1][2][3] It

is utilized in research settings to study glucose metabolism and potential therapeutic

applications for type 2 diabetes.[1][2] Due to its biological activity and the limited availability of

comprehensive toxicological data, AM-2394 should be handled with care, assuming it is

potentially hazardous.

Chemical and Physical Properties
A summary of the key quantitative data for AM-2394 is presented below for easy reference.
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Property Value

Molecular Formula C₂₂H₂₅N₅O₄

Molecular Weight 423.5 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility
DMF: 1 mg/mLDMSO: 1 mg/mLDMSO:PBS (pH

7.2) (1:1): 0.50 mg/mL

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Safe Handling and Personal Protective Equipment
(PPE)
Given that the toxicological properties of AM-2394 have not been fully investigated, a cautious

approach to handling is mandatory. The following personal protective equipment (PPE) should

be worn at all times when handling the compound:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: While not explicitly required for handling the solid under normal

conditions, a dust mask or respirator should be considered if there is a risk of generating

airborne particles.

General Handling Precautions:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.
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Do not ingest.

Wash hands thoroughly after handling.

Ensure adequate ventilation in the work area.

Proper Disposal Procedures
The disposal of AM-2394 and any contaminated materials must be conducted in accordance

with local, regional, and national regulations. The following step-by-step procedure provides a

general guideline for the proper disposal of small quantities of AM-2394 waste generated in a

research laboratory.

Step 1: Waste Identification and Segregation

All waste materials containing AM-2394, including unused compound, contaminated labware

(e.g., pipette tips, vials), and cleaning materials, must be segregated from general laboratory

waste.

Label a dedicated, leak-proof waste container as "Hazardous Chemical Waste: AM-2394".

Step 2: Preparing Solid Waste for Disposal

Collect all solid waste contaminated with AM-2394 in the designated hazardous waste

container.

Ensure the container is kept closed when not in use.

Step 3: Preparing Liquid Waste for Disposal

Solutions containing AM-2394 should not be disposed of down the drain.

Collect all liquid waste in a separate, clearly labeled, and sealed container. The container

should be compatible with the solvents used (e.g., a high-density polyethylene bottle for

DMSO or DMF solutions).

Do not mix AM-2394 waste with other incompatible chemical waste streams.
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Step 4: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Provide the EHS office with the Safety Data Sheet (SDS) for AM-2394 and any other

relevant information about the waste.

Experimental Protocols
In Vivo Oral Glucose Tolerance Test (OGTT) in Mice
This protocol is based on studies demonstrating the in vivo activity of AM-2394.

Materials:

AM-2394

Vehicle (e.g., 10% DMSO in corn oil)

Male ob/ob mice (or other appropriate diabetic model)

Glucose solution (e.g., 2 g/kg body weight)

Glucometer and test strips

Oral gavage needles

Procedure:

Fast the mice overnight.

Thirty minutes prior to the glucose challenge, administer AM-2394 orally via gavage at the

desired dose (e.g., 3-30 mg/kg). A vehicle control group should be included.

At time zero, administer the glucose solution orally.
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Measure blood glucose levels from tail vein blood at specified time points (e.g., 0, 15, 30, 60,

90, and 120 minutes) post-glucose administration.

Plot the blood glucose concentration over time to assess the effect of AM-2394 on glucose

tolerance.

Signaling Pathway and Experimental Workflow
Diagrams
Glucokinase Activation Signaling Pathway
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Caption: Glucokinase activation by AM-2394 enhances glucose metabolism in pancreatic β-

cells, leading to insulin secretion.

Experimental Workflow for AM-2394 Disposal
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AM-2394 Disposal Workflow
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Contact Environmental
Health & Safety (EHS)

Provide SDS and Waste Information

Scheduled Waste Collection
by EHS or Contractor

End: Proper Disposal
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Caption: A step-by-step logical workflow for the safe and compliant disposal of AM-2394 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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